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Compound of Interest

Compound Name: 8-Bromoquinolin-3-amine

CAS No.: 347146-15-0

Cat. No.: B1322627

Get Quote

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a

multitude of natural products and synthetic drugs.[1][2][3] Its derivatives are known to possess

a wide spectrum of biological activities, including anticancer, antimalarial, antimicrobial, and

anti-inflammatory properties.[2][4][5] The strategic functionalization of the quinoline ring is

paramount for modulating the physicochemical properties and pharmacological efficacy of

these molecules.[2]

8-Bromoquinolin-3-amine (CAS No. 347146-15-0) emerges as a particularly valuable

heterocyclic building block.[6][7] This molecule is distinguished by two key reactive sites: a

nucleophilic amine at the C-3 position and a bromine atom at the C-8 position, which is

amenable to a variety of cross-coupling reactions. This dual functionality allows for

programmed, site-selective derivatization, making it an ideal precursor for constructing diverse

molecular libraries for drug discovery and materials science. It is utilized as a key intermediate

in the synthesis of pharmaceuticals, especially in the development of novel antimalarial and

anticancer agents.[6] Furthermore, its structural capacity for metal coordination makes it a

person of interest in catalysis and the design of advanced luminescent materials.[6]
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This guide provides a comprehensive technical overview of 8-Bromoquinolin-3-amine,

detailing its physicochemical properties, a robust synthetic pathway, key chemical reactions,

and its current and potential applications for researchers, chemists, and drug development

professionals.

Physicochemical Properties and Spectroscopic
Profile
The precise characterization of a molecule is fundamental to its application in research and

development. Below are the key properties and a detailed predictive analysis of the

spectroscopic data for 8-Bromoquinolin-3-amine.

Core Properties
Property Value Source

CAS Number 347146-15-0 [6][7]

Molecular Formula C₉H₇BrN₂ [6]

Molecular Weight 223.07 g/mol [6]

Appearance
Likely a solid at room

temperature
Inferred

Storage
Store in a dark, dry place at 2-

8°C
[8]

Spectroscopic Analysis (Predicted)
The following spectroscopic data are predicted based on the analysis of structurally related

analogs, such as 3-aminoquinoline and 8-bromoquinoline, providing a reliable reference for

experimental characterization.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton spectrum is expected to show distinct signals for the five aromatic

protons. The C-3 amino group will exert an electron-donating effect, shielding adjacent

protons, while the C-8 bromine will have an electron-withdrawing effect.
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Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

H-2 ~8.8 - 9.0 (s)
Singlet, adjacent to ring

nitrogen.

H-4 ~7.2 - 7.4 (s)
Singlet, significantly shielded

by the C-3 NH₂ group.

H-5 ~7.8 - 8.0 (d)
Doublet, influenced by

adjacent protons.

H-6 ~7.4 - 7.6 (t) Triplet, typical aromatic region.

H-7 ~7.7 - 7.9 (d)
Doublet, deshielded by

proximity to the C-8 bromine.

-NH₂ ~5.0 (br s)
Broad singlet, chemical shift is

solvent-dependent.

¹³C NMR: The carbon spectrum will reflect the electronic environment of each carbon in the

quinoline ring.
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

C-2 ~148 - 150
Deshielded due to proximity to

nitrogen.

C-3 ~140 - 142 Bearing the NH₂ group.

C-4 ~117 - 119 Shielded by the NH₂ group.

C-4a ~129 - 131 Bridgehead carbon.

C-5 ~127 - 129 Standard aromatic carbon.

C-6 ~128 - 130 Standard aromatic carbon.

C-7 ~126 - 128 Standard aromatic carbon.

C-8 ~115 - 118
Shielded carbon bearing the

bromine atom.

C-8a ~146 - 148
Bridgehead carbon adjacent to

nitrogen.

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands corresponding to the primary

amine and the aromatic system.
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Functional Group Vibration Type
Predicted Wavenumber
(cm⁻¹)

N-H
Asymmetric & Symmetric

Stretch
3400-3250 (two distinct bands)

C-H (aromatic) Stretch 3100-3000

C=C, C=N (aromatic) Stretch 1620-1450

N-H Bend 1650-1580

C-N Stretch 1335-1250

C-Br Stretch Below 700

Mass Spectrometry (MS)

The mass spectrum will be characterized by a molecular ion peak and a distinctive isotopic

pattern due to the presence of one bromine atom (natural abundance of ⁷⁹Br and ⁸¹Br is

approximately 50:50).

Feature Predicted Value Rationale

Molecular Ion [M]⁺ m/z ≈ 222 Corresponding to C₉H₇⁷⁹BrN₂

Isotope Peak [M+2]⁺ m/z ≈ 224 Corresponding to C₉H₇⁸¹BrN₂

Intensity Ratio [M]⁺ : [M+2]⁺ ≈ 1:1
Characteristic isotopic

signature of bromine.

Key Fragment [M-Br]⁺ Loss of the bromine atom.

Synthesis of 8-Bromoquinolin-3-amine
A robust and efficient synthesis of 8-Bromoquinolin-3-amine can be achieved through a multi-

step pathway starting from 8-bromoquinoline. The key transformation is the reduction of an 8-

bromo-3-nitroquinoline intermediate, a standard and high-yielding method for preparing

aromatic amines.[2]
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Synthetic Workflow Diagram

Step 1: Nitration

Step 2: Reduction

8-Bromoquinoline

8-Bromo-3-nitroquinoline

 fuming HNO₃,
 conc. H₂SO₄, 0°C 

8-Bromoquinolin-3-amine

 Fe powder, NH₄Cl,
 EtOH/H₂O, reflux 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 8-Bromoquinolin-3-amine.

Detailed Experimental Protocols
Step 1: Synthesis of 8-Bromo-3-nitroquinoline

Causality: This step introduces the nitro group at the C-3 position, which acts as a precursor to

the desired amine. The reaction is performed at low temperature to control the exothermic

nitration and improve regioselectivity. The strong acid medium (H₂SO₄) protonates nitric acid to

generate the highly electrophilic nitronium ion (NO₂⁺), which is necessary for electrophilic

aromatic substitution on the quinoline ring.

Reaction Setup: In a fume hood, add concentrated sulfuric acid to a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel. Cool the flask to 0°C in an ice-water
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bath.

Addition of Reactant: Slowly add 8-bromoquinoline (1.0 eq) to the cooled sulfuric acid with

continuous stirring.

Nitration: Add fuming nitric acid (1.1 eq) dropwise to the mixture, ensuring the internal

temperature does not exceed 5-10°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled

temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Work-up: Carefully pour the reaction mixture over crushed ice. A precipitate will form.

Neutralize the mixture slowly with a saturated aqueous sodium hydroxide or ammonium

hydroxide solution until basic (pH > 8).

Isolation: Filter the resulting solid precipitate, wash thoroughly with cold water until the

washings are neutral, and dry under vacuum to yield crude 8-bromo-3-nitroquinoline.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent (e.g., ethanol) or by column chromatography on silica gel.

Step 2: Synthesis of 8-Bromoquinolin-3-amine

Causality: This is a classic Bechamp reduction. Iron powder in the presence of a weak acid

(generated in situ from ammonium chloride) is a cost-effective and efficient reagent for the

reduction of aromatic nitro groups to primary amines.[2] The reaction is typically carried out in a

mixed solvent system like ethanol/water to facilitate the dissolution of both the organic

substrate and the inorganic salts.

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 8-bromo-3-nitroquinoline (1.0 eq) and a solvent mixture of ethanol and water

(e.g., 3:1 v/v).

Addition of Reagents: To this suspension, add iron powder (e.g., 5.0 eq) and ammonium

chloride (e.g., 1.0 eq).[2]
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Reflux: Heat the reaction mixture to reflux (approximately 80-90°C) with vigorous stirring.

Reaction Monitoring: Monitor the reaction progress by TLC until the starting nitro compound

is completely consumed.

Filtration: Upon completion, cool the reaction mixture to room temperature. Filter the hot

mixture through a pad of Celite® to remove the iron catalyst and iron oxides. Wash the filter

cake thoroughly with hot ethanol.

Solvent Removal: Combine the filtrates and remove the ethanol under reduced pressure

using a rotary evaporator.

Extraction: Extract the remaining aqueous residue with an organic solvent like ethyl acetate

(3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Isolation and Purification: Filter to remove the drying agent and concentrate the solvent

under reduced pressure to yield the crude 8-Bromoquinolin-3-amine. The product can be

purified by column chromatography on silica gel using an appropriate eluent system (e.g., a

gradient of ethyl acetate in hexanes) to afford the pure amine.

Chemical Reactivity and Derivatization Potential
8-Bromoquinolin-3-amine is a bifunctional building block, offering two orthogonal sites for

chemical modification. This versatility is highly attractive for creating libraries of complex

molecules.

Reactions at the Amino Group (C-3): The primary amine is nucleophilic and can undergo a

variety of standard transformations, including:

Acylation/Sulfonylation: Reaction with acyl chlorides, sulfonyl chlorides, or anhydrides to

form amides and sulfonamides.

Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

Reductive Amination: Condensation with aldehydes or ketones followed by reduction to

yield substituted amines.
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Diazotization: Conversion to a diazonium salt, which can then be displaced by various

nucleophiles (e.g., in Sandmeyer reactions).

Reactions at the Bromo Group (C-8): The C-Br bond is an excellent handle for palladium-

catalyzed cross-coupling reactions, which are fundamental for forming new carbon-carbon

and carbon-heteroatom bonds.[5]

Suzuki-Miyaura Coupling: Reaction with aryl or vinyl boronic acids/esters to form C-C

bonds, yielding 8-aryl or 8-vinyl quinolines.[5]

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, yielding 8-

aminoquinoline derivatives.

Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds, yielding 8-

alkynyl quinolines.[5]

Heck Coupling: Reaction with alkenes to form C-C bonds.

Cyanation: Reaction with cyanide sources to install a nitrile group.

Derivatization Workflow Diagram

Reactions at C-3 Amine Reactions at C-8 Bromo

8-Bromoquinolin-3-amine

Amide/Sulfonamide

 RCOCl or
 RSO₂Cl 

Substituted Amine

 R-X or
 R₂CO, NaBH₃CN 

8-Aryl Derivative

 ArB(OH)₂,
 Pd Catalyst 

8-Amino Derivative

 R₂NH,
 Pd Catalyst 

8-Alkynyl Derivative

 R-C≡CH,
 Pd/Cu Catalyst 

Click to download full resolution via product page

Caption: Key derivatization pathways for 8-Bromoquinolin-3-amine.
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Applications in Research and Drug Development
The unique substitution pattern of 8-Bromoquinolin-3-amine makes it a privileged scaffold for

generating compounds with significant therapeutic potential.

Anticancer Activity
Quinoline derivatives are widely investigated as anticancer agents.[3] Bromo-substituted

quinolines, in particular, have shown potent antiproliferative activity against various human

cancer cell lines, including colon (HT29), cervical (HeLa), and brain (C6) tumor cells.[3][10]

Some brominated 8-hydroxyquinoline derivatives have been found to induce apoptosis and act

as inhibitors of topoisomerase I, a critical enzyme for DNA replication and repair.[3][10]

Derivatives of 8-Bromoquinolin-3-amine are therefore prime candidates for synthesis and

screening as novel topoisomerase inhibitors or modulators of other cancer-related signaling

pathways.

Related Compound

Class
Cancer Cell Lines Observed Activity Reference

Brominated 8-

Hydroxyquinolines
C6, HeLa, HT29

Strong antiproliferative

effects, induction of

apoptosis

[10]

Brominated

Methoxyquinolines
C6, HeLa, HT29

Significant inhibitory

effects
[3]

5,7-Dibromo-8-

hydroxyquinoline
N/A

Inhibition of

Topoisomerase I
[3]

Antimalarial and Antimicrobial Potential
The 8-aminoquinoline core is famously represented by the antimalarial drug primaquine.[11]

This class of compounds is essential for eradicating the dormant liver stages of Plasmodium

vivax malaria. The development of new 8-aminoquinoline derivatives is a key strategy to

overcome resistance and improve safety profiles. 8-Bromoquinolin-3-amine provides a novel

starting point for creating next-generation antimalarials. Furthermore, various quinoline

derivatives have demonstrated broad-spectrum activity against pathogenic bacteria and fungi,
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often through mechanisms involving the chelation of essential metal ions required by microbial

enzymes.[11]

Materials Science
The rigid, planar structure of the quinoline ring system, combined with its ability to coordinate

with metal ions, makes its derivatives suitable for applications in materials science.[6] They are

used as fluorescent chemosensors for metal ion detection and as electron-carrying

components in organic light-emitting diodes (OLEDs).[12][13] The functional handles on 8-
Bromoquinolin-3-amine allow for its incorporation into larger polymer systems or for tuning its

photophysical properties through substitution.

Conclusion
8-Bromoquinolin-3-amine stands out as a highly versatile and valuable chemical

intermediate. Its bifunctional nature—a nucleophilic amine and a cross-coupling-ready bromide

—provides chemists with a powerful platform for generating molecular diversity. The

established importance of the quinoline scaffold in medicine, particularly in oncology and

infectious diseases, positions derivatives of this compound as high-priority targets for future

research. The synthetic protocols and characterization data outlined in this guide serve as a

foundational resource for scientists aiming to unlock the full potential of this strategic building

block in drug discovery and materials innovation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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